1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C18H20N2O5/c1-18(22,12-7-8-15-16(9-12)25-11-24-15)10-19-17(21)20-13-5-3-4-6-14(13)23-2/h3-9,22H,10-11H2,1-2H3,(H2,19,20,21)
• InChI Key: BWWABNGSBVJGTC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1=CC=CC=C1OC)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• CAS No.: 1396847-74-7

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-(2-methoxyphenyl)urea is a useful research compound. Its molecular formula is C18H20N2O5 and its molecular weight is 344.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitors of Rho Associated Protein Kinases (ROCK)

Urea derivatives have been identified as potent inhibitors of Rho associated protein kinases (ROCK1 and 2), which are significant for cancer research and treatment. These inhibitors show remarkable differences in activity based on their stereochemistry and substituent patterns, highlighting the potential for developing targeted cancer therapies (Pireddu et al., 2012).

5-Lipoxygenase Inhibitory Activities

Some novel 2-substituted benzofuran hydroxyamic acids, acting as rigid analogs of simple phenyl hydroxamates, have been synthesized and evaluated for their in vitro and in vivo 5-lipoxygenase activity. These compounds are potent inhibitors of the enzyme, suggesting their potential in developing anti-inflammatory and anticancer agents (Ohemeng et al., 1994).

Antiproliferative Screening

Novel urea and bis-urea primaquine derivatives with hydroxyphenyl or halogenphenyl substituents have been synthesized and evaluated for antiproliferative activity against various cancer cell lines. These derivatives exhibit significant activity, especially against breast carcinoma, indicating their potential as leads in the development of new anticancer drugs (Perković et al., 2016).

Acetylcholinesterase Inhibitors

A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity. These compounds are designed to optimize spacer length linking pharmacophoric moieties, showing high inhibitory activities and potential for treating neurodegenerative diseases (Vidaluc et al., 1995).

Interaction with DNA

Research on Schiff bases containing urea derivatives has shown significant interactions with calf-thymus DNA, indicating potential applications in the development of new therapeutic agents targeting genetic material (Ajloo et al., 2015).